Epi-Calcitriol
Epi-Calcitriol
An impurity of Calcitriol
Brand Name:
Vulcanchem
CAS No.:
66791-71-7
VCID:
VC0196330
InChI:
InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11-/t18-,22-,23-,24+,25-,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
Epi-Calcitriol
CAS No.: 66791-71-7
Impurities
VCID: VC0196330
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
Purity: > 95%
| CAS No. | 66791-71-7 |
|---|---|
| Product Name | Epi-Calcitriol |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11-/t18-,22-,23-,24+,25-,27-/m1/s1 |
| Standard InChIKey | GMRQFYUYWCNGIN-PEJFXWBPSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@H](C3=C)O)O)C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Description | An impurity of Calcitriol |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (1β,3β,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol; 1-Epicalcitriol; 1β,25-Dihydroxycholecalciferol; 1β,25-Dihydroxyvitamin-D3; NS 8; |
| PubChem Compound | 5283741 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume